Cas no 944902-88-9 (2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine)

2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine structure

944902-88-9 structure

Product Name:2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine

CAS No:944902-88-9

MF:C₇H₆Cl₂N₂O

MW:205.04133939743

MDL:MFCD10697126

CID:1029886

PubChem ID:59634443

Update Time:2024-10-25

2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine
- 5H-Pyrano[4,3-d]pyrimidine, 2,4-dichloro-7,8-dihydro-
- 2,4-Dichloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine (ACI)
- 2,4-Dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine
- 2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine
- MDL： MFCD10697126
- Inchi： 1S/C7H6Cl2N2O/c8-6-4-3-12-2-1-5(4)10-7(9)11-6/h1-3H2
- InChI Key： CRTMMAOQBFOYJK-UHFFFAOYSA-N
- SMILES： ClC1N=C2CCOCC2=C(Cl)N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0

2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D207521-100mg	2,4-Dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9		100mg	$ 210.00	2022-06-02
TRC	D207521-500mg	2,4-Dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9		500mg	$ 730.00	2022-06-02
TRC	D207521-1g	2,4-Dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9		1g	$ 1135.00	2022-06-02
abcr	AB480749-250 mg	2,4-Dichloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine; .	944902-88-9		250mg	€426.10	2023-04-20
abcr	AB480749-1 g	2,4-Dichloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine; .	944902-88-9		1g	€798.40	2023-04-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB07477-5g	2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9	95%	5g	$1965	2023-09-07
eNovation Chemicals LLC	D587318-1G	2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9	97%	1g	$275	2024-07-21
eNovation Chemicals LLC	D587318-5G	2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9	97%	5g	$1115	2024-07-21
eNovation Chemicals LLC	D587318-10G	2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9	97%	10g	$1860	2024-07-21
eNovation Chemicals LLC	D587318-25G	2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine	944902-88-9	97%	25g	$3725	2024-07-21

2,4-dichloro-5H,7H,8H-pyrano[4,3-d]pyrimidine Production Method

Production Method 1

1478126-83-8

944902-88-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride ; 16 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7

Reference

: Preparation of fused pyrimidines as glucose uptake inhibitors for treating parasitic and viral infections

, World Intellectual Property Organization, , ,

Production Method 2

259680-39-2

944902-88-9

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Dichloromethane ; 15 min, cooled
1.2 Reagents: Benzyltriethylammonium chloride , tert-Butyl nitrite ; 20 min, cooled; rt; 2 h, rt

Reference

: Preparation of novel fused pyrimidine derivatives as selective inhibitors of Toll-like receptors (TLR)

, World Intellectual Property Organization, , ,

Production Method 3

1478126-83-8

944902-88-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride ; 16 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 7 °C

Reference

: Discovery and Optimization of Glucose Uptake Inhibitors

Liu, Kevin G. ; Kim, Ji-In; Olszewski, Kellen; Barsotti, Anthony M.; Morris, Koi; et al, Journal of Medicinal Chemistry, 2020, 63(10), 5201-5211

Production Method 4

1478126-83-8

944902-88-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride ; 16 h, 80 °C
1.2 Reagents: Sodium bicarbonate ; pH 7

Reference

: Preparation of fused pyrimidines as glucose uptake inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

1478126-83-8

944902-88-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride ; overnight, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7

Reference

: Preparation of heterocyclic compounds and uses thereof

, World Intellectual Property Organization, , ,

Production Method 6

1478126-83-8

944902-88-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; rt → reflux; 2 h, reflux

Reference

: Preparation of fused pyrimidines as inhibitors of p97 complex

, World Intellectual Property Organization, , ,

Production Method 7

1478126-83-8

944902-88-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 3 h, 120 °C

Reference

: Discovery of a new class of valosine containing protein (VCP/P97) inhibitors for the treatment of non-small cell lung cancer

Wang, Xueyuan; Bai, Enhe; Zhou, Hui; Sha, Sijia; Miao, Hang; et al, Bioorganic & Medicinal Chemistry, 2019, 27(3), 533-544